Cas no 77630-52-5 (Pentanedioic acid, 2-oxo-, dibutyl ester)

• Product Name: Pentanedioic acid, 2-oxo-, dibutyl ester
• CAS No: 77630-52-5
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 535723
• PubChem ID: 18370463
• Update Time: 2025-04-19

Pentanedioic acid, 2-oxo-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-oxo-, dibutyl ester
• dibutyl 2-oxopentanedioate
• 77630-52-5
• DTXSID10593195
• SCHEMBL7638605

• Inchi： 1S/C13H22O5/c1-3-5-9-17-12(15)8-7-11(14)13(16)18-10-6-4-2/h3-10H2,1-2H3
• InChI Key： SDYKGJKTLYBKEN-UHFFFAOYSA-N
• SMILES： O(C(CCC(C(=O)OCCCC)=O)=O)CCCC

Computed Properties

• Exact Mass: 258.14672380g/mol
• Monoisotopic Mass: 258.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7Ų